
Unraveling the Divergent Roles of CLE25 and
CLE26 Peptides in Plant Gene Expression

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CLE25 Peptide

Cat. No.: B15602921 Get Quote

A Comparative Guide for Researchers

In the intricate world of plant signaling, the CLAVATA3/EMBRYO SURROUNDING REGION

(CLE) family of peptides plays a pivotal role in regulating growth, development, and stress

responses. Among these, the highly homologous peptides CLE25 and CLE26, differing by a

single amino acid, have emerged as key regulators with both overlapping and strikingly distinct

functions. This guide provides a comprehensive comparison of the differential gene expression

in response to CLE25 and CLE26, supported by experimental data, to aid researchers,

scientists, and drug development professionals in understanding their unique signaling outputs.

While both peptides are involved in developmental processes such as root growth and phloem

initiation, their roles diverge significantly in the context of abiotic stress, particularly drought.[1]

[2] CLE25 acts as a long-distance signal from the roots to the shoots to trigger abscisic acid

(ABA) biosynthesis and confer drought resistance.[1] In contrast, CLE26 is implicated in

drought stress memory, enhancing the plant's ability to survive subsequent dehydration events.

[1][3] These functional differences are underpinned by distinct downstream gene regulation.

Quantitative Data Summary
The following table summarizes the key differentially expressed genes and enriched pathways

identified in response to CLE25 and CLE26 based on separate studies. It is important to note

that a direct, side-by-side transcriptomic comparison under identical conditions is not yet

available in the public domain. The data presented here is synthesized from experiments

conducted in different plant systems and under various conditions.
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Signaling Pathways
The differential effects of CLE25 and CLE26 in drought response are attributed to differences in

their transport and the subsequent activation of downstream signaling cascades.
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Caption: Divergent signaling pathways of CLE25 and CLE26 in response to drought stress.

Experimental Protocols
The methodologies employed in the key studies cited are detailed below to provide a

framework for reproducible research.

Study 1: CLE25 Peptide Treatment in Cotton[4]
Plant Material and Growth: Cotton (Gossypium hirsutum cv. TM-1) seedlings were grown in a

controlled environment.

Peptide Treatment: A synthesized 12-amino-acid CLE25 peptide (CLE25p,

RRVPNGPDPIHN) was exogenously applied to the leaves of seedlings. Control plants were

treated with water (Mock).
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RNA Extraction and Sequencing: Leaf tissues were collected from three biological replicates

for each treatment group. Total RNA was extracted, and RNA sequencing libraries were

prepared. Differential gene expression analysis was performed.

Bioinformatics Analysis: Differentially expressed genes (DEGs) were identified. Kyoto

Encyclopedia of Genes and Genomes (KEGG) and Gene Ontology (GO) analyses were

conducted to identify enriched metabolic pathways and GO terms.

Study 2: CLE25/CLE26 Peptide Treatment in
Arabidopsis[1]

Plant Material and Growth:Arabidopsis thaliana (Col-0), cle25-cr1, cle26-cr1, and xyn1

mutant plants were grown on 1/2 MS-agar plates.

Peptide Treatment: For root application, 30 µL of 1 µM CLE25 peptide or 10 µM CLE26

peptide was applied to the lower parts of the roots of seedlings. Shoots were sampled after 6

hours.

Gene Expression Analysis: The expression of NCED3 was quantified using quantitative real-

time PCR (qPCR).

Study 3: Transcriptome Analysis of cle26 Mutant in
Arabidopsis[5][6]

Plant Material: Detached leaf explants from wild-type (Col-0) and cle26-1 mutant Arabidopsis

thaliana were used for de novo root regeneration.

RNA Sequencing: RNA-seq analysis was performed on leaf explants at different time points

during adventitious root formation.

Bioinformatics Analysis: Differentially expressed genes were identified between the mutant

and wild-type. Gene Ontology (GO) enrichment analysis was performed to categorize the

functions of these genes.
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The following diagram illustrates a general workflow for investigating differential gene

expression in response to CLE peptide treatment.
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Caption: A generalized workflow for comparative transcriptomic analysis of CLE peptide

responses.

In conclusion, while CLE25 and CLE26 are structurally similar, they orchestrate distinct gene

expression programs, particularly in response to environmental cues like drought. Future

research involving direct comparative transcriptomics will be invaluable in further dissecting

their unique and shared signaling pathways, offering potential avenues for developing novel

strategies to enhance crop resilience.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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